Cas no 1865397-47-2 (7-Iodoisoquinolin-1-amine)

7-Iodoisoquinolin-1-amine structure
7-Iodoisoquinolin-1-amine structure
Product Name:7-Iodoisoquinolin-1-amine
CAS No:1865397-47-2
MF:C9H7IN2
MW:270.069753885269
CID:4822005
Update Time:2023-08-19

7-Iodoisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Iodoisoquinolin-1-amine
    • Inchi: 1S/C9H7IN2/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-5H,(H2,11,12)
    • InChI Key: GMTFSVHAEOWWTP-UHFFFAOYSA-N
    • SMILES: IC1C=CC2C=CN=C(C=2C=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.9

7-Iodoisoquinolin-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM227140-1g
7-Iodoisoquinolin-1-amine
1865397-47-2 97%
1g
$602 2021-08-04
Chemenu
CM227140-5g
7-Iodoisoquinolin-1-amine
1865397-47-2 97%
5g
$1559 2021-08-04
Chemenu
CM227140-10g
7-Iodoisoquinolin-1-amine
1865397-47-2 97%
10g
$2181 2021-08-04
Alichem
A189008913-5g
7-Iodoisoquinolin-1-amine
1865397-47-2 97%
5g
$1969.80 2023-09-02
Alichem
A189008913-10g
7-Iodoisoquinolin-1-amine
1865397-47-2 97%
10g
$3123.54 2023-09-02
Alichem
A189008913-25g
7-Iodoisoquinolin-1-amine
1865397-47-2 97%
25g
$4736.90 2023-09-02
Chemenu
CM227140-1g
7-Iodoisoquinolin-1-amine
1865397-47-2 97%
1g
$*** 2023-03-30
Chemenu
CM227140-5g
7-Iodoisoquinolin-1-amine
1865397-47-2 97%
5g
$*** 2023-03-30
Chemenu
CM227140-10g
7-Iodoisoquinolin-1-amine
1865397-47-2 97%
10g
$*** 2023-03-30

7-Iodoisoquinolin-1-amine Related Literature

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.